6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide

• IUPAC Name: 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C12H11FN2O2/c1-8-2-4-10(17-8)7-15-12(16)9-3-5-11(13)14-6-9/h2-6H,7H2,1H3,(H,15,16)
• InChI Key: BODCGHGVWPDABP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(=O)C2=CN=C(C=C2)F
• Molecular Formula: C12H11FN2O2
• Molecular Weight: 234.23 g/mol

Description

6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide, also known as 6-FMFP3C, is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure, which may have implications for its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide is not fully understood, but it is thought to involve the binding of the compound to specific receptors or other molecular targets in the body. As mentioned previously, 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide has been shown to bind to the α7 nicotinic acetylcholine receptor, which may be one of its primary targets. Other potential targets have also been identified, but further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and physiological effects:
Several biochemical and physiological effects of 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide have been observed in laboratory experiments. For example, studies have shown that this compound can modulate the activity of certain ion channels in the brain, which may have implications for learning and memory. Additionally, 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide has been shown to have anti-inflammatory effects, which may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide in laboratory experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. Additionally, the unique chemical structure of this compound may make it useful for studying certain molecular targets in the body. However, one limitation of using 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide. One area of interest is further elucidating the mechanism of action of this compound, which may involve identifying additional molecular targets or studying its effects on different cell types. Additionally, researchers may be interested in exploring the potential therapeutic applications of 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide, such as its use in treating neurodegenerative diseases or other conditions. Finally, further studies may be needed to fully understand the advantages and limitations of using this compound in laboratory experiments.

Synthesis Methods

The synthesis of 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide has been described in several scientific publications. One common method involves the reaction of 6-fluoronicotinic acid with 5-methylfurfurylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). This reaction results in the formation of the desired product, which can be purified via column chromatography or other methods.

Scientific Research Applications

6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide has been studied for its potential applications in several areas of scientific research. One area of interest is its potential use as a tool for studying the function of certain proteins in the brain. For example, 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide has been shown to bind to the α7 nicotinic acetylcholine receptor, which is involved in several important physiological processes including learning and memory. By studying the effects of 6-fluoro-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide on this receptor, researchers may be able to gain insights into the underlying mechanisms of these processes.